Cas no 339103-27-4 (5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole)

• Product Name: 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole
• CAS No: 339103-27-4
• MF: C₁₀H₁₀N₄OS₂
• MW: 266.342598438263
• CID: 6787006
• PubChem ID: 1487435
• Update Time: 2025-10-31

5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS005103369
• 8M-303S
• 339103-27-4
• 5-[5-(ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole
• 2-(ethylsulfanyl)-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-1,3,4-oxadiazole
• 2-ethylsulfanyl-5-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3,4-oxadiazole
• 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole

• Inchi： 1S/C10H10N4OS2/c1-3-16-10-13-12-8(15-10)7-6(2)11-9-14(7)4-5-17-9/h4-5H,3H2,1-2H3
• InChI Key： CZLIBIXBOPRVHU-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1=NN=C(O1)SCC

Computed Properties

• Exact Mass: 266.02960330g/mol
• Monoisotopic Mass: 266.02960330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole

Comprehensive Analysis of 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 339103-27-4): Structure, Applications, and Research Trends

The compound 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 339103-27-4) is a heterocyclic molecule featuring a unique fusion of imidazo[2,1-b][1,3]thiazole and 1,3,4-oxadiazole scaffolds. Its structural complexity and functional groups, including the ethylsulfanyl moiety, make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular properties, synthetic pathways, and emerging applications while addressing frequently searched queries in scientific databases and AI-driven platforms.

From a structural perspective, the compound's imidazo[2,1-b][1,3]thiazole core is known for its electron-rich nature, which contributes to interactions with biological targets. The appended 1,3,4-oxadiazole ring enhances its metabolic stability—a feature highly sought after in drug design. Researchers often explore its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies. Notably, its ethylsulfanyl group may influence solubility and binding affinity, a topic frequently queried in computational chemistry forums.

Synthetic methodologies for CAS 339103-27-4 typically involve cyclization reactions, such as the condensation of thiosemicarbazides with carboxylic acids to form the oxadiazole ring. Recent publications highlight microwave-assisted synthesis as a greener alternative, reducing reaction times—a hotspot in sustainable chemistry discussions. Analytical techniques like HPLC-MS and NMR are critical for purity verification, a recurring concern in quality control searches.

In applied research, this compound's derivatives are investigated for their bioactivity against enzymes like COX-2 or EGFR, reflecting the demand for targeted therapies. Patent analyses reveal its inclusion in combinatorial libraries for high-throughput screening, a trend amplified by AI-driven drug discovery platforms. Environmental scientists also examine its degradation products, addressing ecotoxicology questions prevalent in regulatory searches.

Emerging discussions in scientific communities focus on the structure-activity relationship (SAR) of such hybrids, particularly how modifications to the ethylsulfanyl or methylimidazole groups alter efficacy. Computational modeling studies, often searched alongside this CAS number, predict ADMET properties to prioritize lab testing—a cost-effective strategy gaining traction.

To summarize, 5-[5-(Ethylsulfanyl)-1,3,4-oxadiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole represents a versatile scaffold bridging medicinal and materials chemistry. Its ongoing exploration underscores the intersection of traditional synthesis with cutting-edge technologies like AI and green chemistry, answering today's scientific and industrial challenges.